Cas no 206991-45-9 (trans-cyclobutane-1,2-diamine;dihydrochloride)

• Product Name: trans-cyclobutane-1,2-diamine;dihydrochloride
• CAS No: 206991-45-9
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• CID: 5272505
• PubChem ID: 131875800
• Update Time: 2026-03-09

trans-cyclobutane-1,2-diamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-Cyclobutane-1,2-diamine
• (1S, 2S)-Cyclobutane-1,2-diamine
• (+/-) (1R,2R)-cyclobutane-1,2-diamine dihydrochloride
• trans-cyclobutane-1,2-diamine;dihydrochloride
• F85962
• 206991-45-9
• Rel-(1R,2R)-cyclobutane-1,2-diamine dihydrochloride
• TRANS-CYCLOBUTANE-1,2-DIAMINE DIHYDROCHLORIDE
• PS-16345
• MFCD28009526

• Inchi： 1S/C4H10N2/c5-3-1-2-4(3)6/h3-4H,1-2,5-6H2/t3-,4-/m0/s1
• InChI Key： VHCQWQAYVBRQQC-IMJSIDKUSA-N
• SMILES： N[C@H]1CC[C@@H]1N

Computed Properties

• Exact Mass: 158.0377538g/mol
• Monoisotopic Mass: 158.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on trans-cyclobutane-1,2-diamine;dihydrochloride

trans-Cyclobutane-1,2-Diamine Dihydrochloride: A Comprehensive Overview

trans-Cyclobutane-1,2-diamine dihydrochloride, also known by its CAS number 206991-45-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a dihydrochloride salt of trans-cyclobutane-1,2-diamine, which belongs to the class of cyclobutane derivatives. The molecule consists of a cyclobutane ring with two amino groups (-NH₂) attached to adjacent carbons in a trans configuration, making it a unique structure with potential applications in various chemical and biological systems.

The synthesis of trans-cyclobutane-1,2-diamine typically involves the cycloaddition reaction between alkenes and nitrogen-containing compounds under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, which has been reported in several peer-reviewed journals. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclobutane ring while maintaining the trans stereochemistry of the amino groups.

One of the most notable applications of trans-cyclobutane-1,2-diamine dihydrochloride is in the field of coordination chemistry. The compound's ability to act as a bidentate ligand makes it valuable for constructing metal complexes with specific geometries and electronic properties. Recent studies have demonstrated its potential as a ligand in organometallic catalysis, particularly in reactions involving transition metals such as palladium and nickel. These findings suggest that this compound could play a role in developing more efficient catalysts for industrial processes.

In addition to its role in coordination chemistry, trans-cyclobutane-1,2-diamine has shown promise in medicinal chemistry. The compound's rigid structure and ability to form hydrogen bonds make it an attractive candidate for drug design. Researchers have investigated its potential as a building block for creating bioactive molecules with specific pharmacological properties. For example, studies have explored its use in designing inhibitors for enzymes involved in cancer pathways.

The physical properties of trans-cyclobutane-1,2-diamine dihydrochloride are also worth noting. The compound exists as a crystalline solid with a melting point around 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various chemical reactions and purification techniques.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the bonding interactions within the molecule and its complexes with metal ions. These studies have revealed that the trans configuration of the amino groups enhances the molecule's ability to coordinate with metal centers, further supporting its applications in coordination chemistry.

In conclusion, trans-cyclobutane-1,2-diamine dihydrochloride, CAS No. 206991-45-9, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, synthetic accessibility, and reactivity make it an important tool for researchers in organic chemistry, materials science, and medicinal chemistry. As ongoing research continues to uncover new properties and applications of this compound, it is likely to remain a focal point in scientific investigations for years to come.